N-(3-Ethyl-1-methylpyrazol-4-yl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(3-ethyl-1-methylpyrazol-4-yl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H22N4O2/c1-4-12-13(10-18(3)17-12)16-15(21)11-6-8-19(9-7-11)14(20)5-2/h5,10-11H,2,4,6-9H2,1,3H3,(H,16,21)
• InChI Key: MQCAQLWWSZFSGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1NC(=O)C2CCN(CC2)C(=O)C=C)C
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

The compound “N-(3-Ethyl-1-methylpyrazol-4-yl)-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms. Pyrazoles are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The pyrazole ring, in particular, is a key structural feature. Pyrazole is a five-membered heterocycle containing two nitrogen atoms in adjacent positions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrazoles in general can undergo a variety of chemical reactions. For example, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and reductive amination processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Pyrazoles are generally stable compounds and their properties can be influenced by the nature and position of substituents on the ring.

Future Directions

The future directions for research on this compound would depend on its intended applications. Given the wide range of uses for pyrazoles, potential areas of interest could include medicinal chemistry, drug discovery, and the development of new synthetic methods.